3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-1,6-dimethylquinolin-4(1H)-one

• IUPAC Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethylquinolin-4-one
• InChI: InChI=1S/C20H17N3O3/c1-12-4-9-17-15(10-12)18(24)16(11-23(17)2)20-21-19(22-26-20)13-5-7-14(25-3)8-6-13/h4-11H,1-3H3
• InChI Key: JNAXEKHFWORTGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, an oxadiazole ring, and a quinolinone structure. These groups are common in many biologically active compounds and could potentially contribute to various properties of the compound.

Chemical Reactions Analysis

The reactivity of this compound would depend on its specific functional groups. For example, the oxadiazole ring is often involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the methoxyphenyl group could impact its solubility and reactivity.

Scientific Research Applications

Catalysis and Organic Synthesis

• This methodology has been applied to the preparation of the compound , albeit with moderate yield due to the retro-Michael reaction. .

Medicinal Chemistry and Drug Development

• Heterocycles based on the 1,2,3-triazole moiety have been utilized in the development of medicinal scaffolds. .

Antioxidant and Cytotoxic Effects

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Binding Studies and Molecular Docking

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Redox Imbalance and Male Infertility

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Agrochemicals and Crop Protection

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Future Directions

The future research directions would likely involve further studies to determine the biological activity of this compound and potential applications in areas such as medicine or materials science.